1-(3-Fluorocyclobutyl)ethanone

• Molecular Formula: C6H9FO
• Molecular Weight: 116.13 g/mol
• IUPAC Name: 1-(3-fluorocyclobutyl)ethanone
• InChI: InChI=1S/C6H9FO/c1-4(8)5-2-6(7)3-5/h5-6H,2-3H2,1H3
• InChI Key: VHQIPBSDXYHAQI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CC(C1)F

Description

1-(3-Fluorocyclobutyl)ethanone is a fluorinated cyclobutane derivative characterized by a ketone group attached to a cyclobutane ring substituted with a fluorine atom at the 3-position. Fluorinated cyclobutanes are of interest in medicinal chemistry due to fluorine’s electronegativity, which enhances metabolic stability and influences molecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Fluorocyclobutyl)ethanone typically involves the fluorination of cyclobutyl ethanone derivatives. One common method includes the use of fluorinating agents such as diethylaminosulfur trifluoride (DAST) or Selectfluor. The reaction is usually carried out under controlled conditions to ensure selective fluorination at the desired position on the cyclobutyl ring.

Industrial Production Methods: Industrial production of 1-(3-Fluorocyclobutyl)ethanone may involve large-scale fluorination processes using continuous flow

Comparison with Similar Compounds

Structural and Electronic Modifications

1-(3,3-Difluorocyclobutyl)ethanone

• Structure : Features two fluorine atoms at the 3,3-positions of the cyclobutane ring.
• Impact: Increased electronegativity and steric hindrance compared to the monofluorinated analog. The difluoro substitution likely reduces ring strain and enhances thermal stability .
• Synthesis : High-yield routes via cyclization and fluorination are reported, emphasizing the role of fluorinating agents in controlling regioselectivity .

1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanone

• Structure : Aromatic ring with chloro and trifluoromethyl substituents.
• Impact : The trifluoromethyl group introduces strong electron-withdrawing effects, increasing acidity (pKa) and altering solubility. The planar aromatic ring contrasts with the puckered cyclobutane, affecting binding to flat enzymatic pockets .

1-(3-Cyclopropylphenyl)ethanone

• Structure : Cyclopropyl group attached to a phenyl ring.
• Impact : The cyclopropane’s high ring strain may increase reactivity in ring-opening reactions. The phenyl group enables π-π stacking interactions absent in cyclobutane derivatives .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Boiling Point (°C)	LogP	Key Properties
1-(3-Fluorocyclobutyl)ethanone	C₆H₇FO	116.12	Not reported	~1.2*	Moderate lipophilicity, polarizable
1-(3,3-Difluorocyclobutyl)ethanone	C₆H₈F₂O	134.12	180–185	1.5	Higher density (1.25 g/cm³)
1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanone	C₉H₆ClF₃O	222.6	245–250	2.8	Low solubility in water (<0.1 mg/mL)
1-(4-Hydroxyphenyl)ethanone	C₈H₈O₂	136.15	285	1.4	Hydrogen-bond donor, redox-active

*Estimated using analogous compounds.